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CDC-801 chemotherapy chronic lymphocytic
leukemia

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Cdc-801

CAS No.: 192819-27-5

Cat. No.: S006987

Compound CDC-801: Available Information

The table below summarizes the known information about CDC-801 from the search results:

Attribute Details

Drug Status Investigational; no approved clinical indications [1].

Associated Clinical Listed in NCT00006097: "Chemotherapy in Treating Patients With Chronic

Trial Lymphocytic Leukemia" [1].

Mechanism of Characterized as a phosphodiesterase 4 (PDE4) inhibitor, targeting PDE4A,
Action PDE4B, and PDEA4D isoforms [1].

Chemical Data Formula: C23H24N20s; Molecular Weight: 408.454 g/mol [1].

The search results contained extensive information on current, established CLL therapies, but none

connected these modern treatments to CDC-801.

Modern CLL Therapy Context
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Since information on CDC-801 is scarce, the following overview of contemporary CLL targeted therapies
may provide valuable context for your research. Current first-line treatments often involve fixed-duration

combinations or continuous monotherapies centered on two primary classes of targeted agents [2] [3].

The diagram below illustrates the mechanisms of action for these standard therapies, which disrupt critical

survival signals in CLL cells.

CLL Targeted Therapy Mechanisms
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Research Recommendations

Given the lack of specific data on CDC-801, here are suggested paths to gather more relevant information

for your project:

e Consult Specialized Databases: Search deeper in drug development databases such as the NIH
Clinical Trials registry (clinicaltrials.gov) using the identifier NCT00006097. Pharmaceutical patent
databases may also contain early research and chemical synthesis information.
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e Focus on Established Agents: Consider creating application notes for well-documented CLL
therapies like venetoclax combinations or BTK inhibitors, for which detailed protocols and
resistance mechanisms are widely published [2] [4] [5].

¢ Investigate the Mechanism: Explore the potential relevance of PDE4 inhibition in the context of
CLL and the tumor microenvironment, which could form a theoretical basis for your notes [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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